Cas no 2227683-81-8 ((2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol)

• Product Name: (2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol
• CAS No: 2227683-81-8
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 6386004
• PubChem ID: 165692612
• Update Time: 2025-06-08

(2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol
• EN300-1999527
• 2227683-81-8

• Inchi： 1S/C10H12F2O2/c1-6(13)3-8-9(12)4-7(11)5-10(8)14-2/h4-6,13H,3H2,1-2H3/t6-/m0/s1
• InChI Key： RZZDDISOAFQJOC-LURJTMIESA-N
• SMILES： FC1=CC(=CC(=C1C[C@H](C)O)OC)F

Computed Properties

• Exact Mass: 202.08053595g/mol
• Monoisotopic Mass: 202.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol

Introduction to (2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol (CAS No. 2227683-81-8)

(2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol (CAS No. 2227683-81-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of chiral alcohols and is characterized by its 2,4-difluoro-6-methoxyphenyl substituent, which imparts specific chemical and biological activities.

The chiral center at the propan-2-ol moiety is crucial for the compound's biological activity, as it can exist in two enantiomeric forms: (R) and (S). The (S) enantiomer, specifically, has been the focus of recent studies due to its enhanced pharmacological properties. The presence of fluorine atoms and a methoxy group on the phenyl ring further enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

Recent research has highlighted the potential of (2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can modulate key enzymes involved in neurotransmitter metabolism, potentially slowing down disease progression. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) disorders.

In the realm of oncology, (2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol has demonstrated promising anti-cancer properties. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The compound's selective cytotoxicity against cancer cells while sparing normal cells further enhances its therapeutic potential.

The pharmacokinetic profile of (2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol has also been extensively studied. Its high lipophilicity allows for efficient absorption and distribution throughout the body. However, its metabolism and excretion pathways are still under investigation to ensure optimal dosing regimens and minimize potential side effects. Current research is focused on optimizing these parameters to enhance the compound's bioavailability and therapeutic index.

Synthesis of (2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol involves several steps, including the preparation of the chiral alcohol through asymmetric synthesis methods. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and purity of the desired enantiomer. These synthetic routes are not only cost-effective but also environmentally friendly, aligning with green chemistry principles.

The safety profile of (2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol is another critical aspect being evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, (2S)-1-(2,4-difluoro-6-methoxyphenyl)propan-2-ol (CAS No. 2227683-81-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is anticipated that this compound will play a significant role in advancing treatments for various diseases.